Cas no 123993-96-4 (Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel-)

• Product Name: Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel-
• CAS No: 123993-96-4
• MF: C₁₇H₂₇NO₂S
• MW: 309.466783761978
• CID: 204985
• PubChem ID: 180213
• Update Time: 2025-04-19

Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel-
• Pyrrolidine, 1-((4-methylphenyl)sulfonyl)-2,5-dipropyl-, trans-
• 1-(4-Methylbenzene-1-sulfonyl)-2,5-dipropylpyrrolidine
• 123993-96-4
• DTXSID20924653

• Inchi： 1S/C17H27NO2S/c1-4-6-15-10-11-16(7-5-2)18(15)21(19,20)17-12-8-14(3)9-13-17/h8-9,12-13,15-16H,4-7,10-11H2,1-3H3/t15-,16-/m1/s1
• InChI Key： ULDVINFTSKFTGZ-HZPDHXFCSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1[C@H](CCC)CC[C@H]1CCC)(=O)=O

Computed Properties

• Exact Mass: 309.17641
• Monoisotopic Mass: 309.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 419.8°Cat760mmHg
• Flash Point: 207.7°C
• Refractive Index: 1.517
• PSA: 37.38